Cas no 1546484-31-4 (2-(2-methoxyacetyl)cyclopentan-1-one)
1546484-31-4 structure
Product Name:2-(2-methoxyacetyl)cyclopentan-1-one
CAS No:1546484-31-4
MF:C8H12O3
MW:156.179082870483
CID:6606789
PubChem ID:81826762
Update Time:2024-01-19
2-(2-methoxyacetyl)cyclopentan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methoxyacetyl)cyclopentan-1-one
- Cyclopentanone, 2-(2-methoxyacetyl)-
- AKOS020807985
- EN300-1126298
- 1546484-31-4
- SCHEMBL15032678
-
- Inchi： 1S/C8H12O3/c1-11-5-8(10)6-3-2-4-7(6)9/h6H,2-5H2,1H3
- InChI Key： YLVRFKXSRUZZBA-UHFFFAOYSA-N
- SMILES： C1(=O)CCCC1C(COC)=O
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.120±0.06 g/cm3(Predicted)
- Boiling Point: 285.5±25.0 °C(Predicted)
- pka: 10.08±0.20(Predicted)
2-(2-methoxyacetyl)cyclopentan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1126298-0.05g |
2-(2-methoxyacetyl)cyclopentan-1-one |
1546484-31-4 | 95% | 0.05g |
$468.0 | 2023-10-26 | |
| Enamine | EN300-1126298-0.1g |
2-(2-methoxyacetyl)cyclopentan-1-one |
1546484-31-4 | 95% | 0.1g |
$490.0 | 2023-10-26 | |
| Enamine | EN300-1126298-0.25g |
2-(2-methoxyacetyl)cyclopentan-1-one |
1546484-31-4 | 95% | 0.25g |
$513.0 | 2023-10-26 | |
| Enamine | EN300-1126298-0.5g |
2-(2-methoxyacetyl)cyclopentan-1-one |
1546484-31-4 | 95% | 0.5g |
$535.0 | 2023-10-26 | |
| Enamine | EN300-1126298-1.0g |
2-(2-methoxyacetyl)cyclopentan-1-one |
1546484-31-4 | 1g |
$785.0 | 2023-06-09 | ||
| Enamine | EN300-1126298-2.5g |
2-(2-methoxyacetyl)cyclopentan-1-one |
1546484-31-4 | 95% | 2.5g |
$1089.0 | 2023-10-26 | |
| Enamine | EN300-1126298-5.0g |
2-(2-methoxyacetyl)cyclopentan-1-one |
1546484-31-4 | 5g |
$2277.0 | 2023-06-09 | ||
| Enamine | EN300-1126298-10.0g |
2-(2-methoxyacetyl)cyclopentan-1-one |
1546484-31-4 | 10g |
$3376.0 | 2023-06-09 | ||
| Enamine | EN300-1126298-1g |
2-(2-methoxyacetyl)cyclopentan-1-one |
1546484-31-4 | 95% | 1g |
$557.0 | 2023-10-26 | |
| Enamine | EN300-1126298-5g |
2-(2-methoxyacetyl)cyclopentan-1-one |
1546484-31-4 | 95% | 5g |
$1614.0 | 2023-10-26 |
2-(2-methoxyacetyl)cyclopentan-1-one Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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